2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile
Overview
Description
“2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile” is an organic compound . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile” is represented by the InChI code:1S/C6H4N2O2/c7-3-4-8-5(9)1-2-6(8)10/h1-2H,4H2 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 136.11 . It is a powder at room temperature .Scientific Research Applications
Structural Analysis and X-ray Crystallography
This compound is utilized in structural analysis and X-ray crystallography to determine the molecular and crystal structure of materials. The presence of the maleimide ring allows for detailed studies of intermolecular interactions and bond angles, which are crucial for understanding the material’s properties .
Synthesis of Sulfonamide Derivatives
It serves as a precursor in the synthesis of sulfonamide derivatives. These derivatives are significant due to their wide range of pharmaceutical activities, including antibacterial, anti-inflammatory, and antihypertensive properties .
Polymerization Processes
The maleimide group in the compound is highly reactive and can be used to initiate polymerization processes. This is particularly useful in the development of new materials with specific mechanical and thermal properties .
Biological Activity Studies
The biogenic imide group ensures high and diverse biological activities. This compound can be used to study selective inhibitory activity against various proteins, which is vital for developing new pharmaceuticals .
Synthesis of Glycan Probes
Due to its reactive nature, this compound can be used in the synthesis of glycan probes. These probes are essential for researching carbohydrate-related biological processes and diseases .
Antimicrobial and Antitumor Research
Compounds derived from 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile have shown potential in antimicrobial and antitumor research. This opens up possibilities for the development of new treatments for various infections and cancers .
Mechanism of Action
Target of Action
It is known that the compound contains a maleimide group , which is known to react with thiol groups, often found in cysteine residues of proteins . This suggests that the compound may target proteins with accessible cysteine residues.
Mode of Action
The maleimide group in 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile can react with a thiol group to form a covalent bond . This reaction enables the connection of the compound with a biomolecule containing a thiol, such as a protein . The formation of this bond can alter the function of the protein, leading to changes in cellular processes.
properties
IUPAC Name |
2-(2,5-dioxopyrrol-1-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2/c7-3-4-8-5(9)1-2-6(8)10/h1-2H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRHPBZDJHJVHOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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